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Compound of Interest

Compound Name: Albendazole sulfone-d3

Cat. No.: B602575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Albendazole sulfone-
d3, a deuterated isotopologue of Albendazole sulfone. It is intended to serve as a core

resource for professionals in research and drug development, offering detailed data,

experimental methodologies, and visual representations of key processes.

Core Compound Data
Albendazole sulfone-d3 is the deuterium-labeled form of Albendazole sulfone, a primary

metabolite of the broad-spectrum anthelmintic drug, Albendazole.[1] Its principal application lies

in its use as an internal standard for the quantification of Albendazole sulfone in biological

matrices using mass spectrometry-based assays, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The incorporation of deuterium atoms results in a higher mass-to-

charge ratio, allowing for its clear differentiation from the unlabeled analyte while maintaining

similar chemical and chromatographic properties.

Quantitative Data Summary
The following tables summarize the key quantitative data for Albendazole sulfone-d3,

compiled from various sources.
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Identifier Value Source(s)

CAS Number 1448345-60-5 [2][3][4]

IUPAC Name

Methyl-d3 (6-

(propylsulfonyl)-1H-

benzo[d]imidazol-2-

yl)carbamate

[2][5]

Synonyms

ABZ-SO2-d3, Methyl-d3 [5-

(propylsulfonyl)-1H-

benzimidazol-2-yl]carbamate

[3]

Chemical Properties Value Source(s)

Molecular Formula C₁₂H₁₂D₃N₃O₄S [2][3][4]

Molecular Weight 300.35 g/mol [4]

Purity (HPLC) ≥90.68% [2]

Isotopic Purity ≥99% deuterated forms (d₁-d₃) [3]

Physical & Handling

Properties
Value Source(s)

Format Neat solid

Storage Condition
Refrigerator (2-8°C) for long-

term storage; -20°C
[2][3]

Solubility

DMF: 1 mg/ml; DMSO: slightly

soluble; Ethanol: insoluble;

PBS (pH 7.2): insoluble

[3]

Metabolic Pathway of Albendazole
Albendazole is rapidly metabolized in the liver, primarily by cytochrome P450 enzymes, into its

active metabolite, Albendazole sulfoxide.[6] This active metabolite is further oxidized to the
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inactive Albendazole sulfone.[6] Understanding this pathway is crucial for pharmacokinetic and

metabolism studies where Albendazole sulfone-d3 is used as an internal standard.

Albendazole Albendazole Sulfoxide
(Active Metabolite)

Oxidation (CYP450) Albendazole Sulfone
(Inactive Metabolite)

Oxidation
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Metabolic conversion of Albendazole to its primary metabolites.

Experimental Protocols
Albendazole sulfone-d3 is predominantly used as an internal standard in bioanalytical

methods for the quantification of albendazole and its metabolites in biological samples like

plasma and tissue. Below is a representative experimental protocol synthesized from

established LC-MS/MS methodologies.[1][7][8][9][10][11][12][13]

Objective: Quantification of Albendazole Sulfone in
Human Plasma using LC-MS/MS with Albendazole
Sulfone-d3 as an Internal Standard.
1. Materials and Reagents:

Albendazole sulfone (analytical standard)

Albendazole sulfone-d3 (internal standard)

Human plasma (blank, from drug-free donors)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (ultrapure)
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Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Preparation of Standard and Quality Control (QC) Samples:

Prepare stock solutions of Albendazole sulfone and Albendazole sulfone-d3 in methanol

(e.g., 1 mg/mL).

Prepare working standard solutions by serial dilution of the Albendazole sulfone stock

solution with methanol/water (50:50, v/v) to create calibration standards.

Prepare a working solution of the internal standard (Albendazole sulfone-d3) at a fixed

concentration (e.g., 100 ng/mL).

Spike blank human plasma with the calibration standards and QC solutions to create

calibration curves and QC samples at low, medium, and high concentrations.

3. Sample Preparation (Solid Phase Extraction):

To 100 µL of plasma sample (standard, QC, or unknown), add 25 µL of the internal standard

working solution and vortex.

Add a precipitating agent like acetonitrile or perform a solid-phase extraction.

For SPE, condition the C18 cartridge with methanol followed by water.

Load the plasma sample onto the cartridge.

Wash the cartridge with water to remove interferences.

Elute the analyte and internal standard with methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

Liquid Chromatography (LC):
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Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient elution at a flow rate of 0.4 mL/min.

Injection Volume: 5 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

Monitor the precursor-to-product ion transitions for both Albendazole sulfone and

Albendazole sulfone-d3.

5. Data Analysis:

Quantify Albendazole sulfone in the samples by calculating the peak area ratio of the analyte

to the internal standard.

Construct a calibration curve by plotting the peak area ratios against the concentrations of

the calibration standards.

Determine the concentration of Albendazole sulfone in the unknown samples from the

calibration curve.

Experimental Workflow
The following diagram illustrates a typical workflow for a pharmacokinetic study utilizing

Albendazole sulfone-d3.
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Workflow for a typical pharmacokinetic analysis.
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Conclusion
Albendazole sulfone-d3 is an indispensable tool for researchers and scientists in the field of

drug metabolism and pharmacokinetics. Its use as an internal standard ensures the accuracy

and reliability of bioanalytical methods for the quantification of Albendazole sulfone. This guide

provides a foundational understanding of its properties, metabolic context, and application in

experimental settings. For specific applications, validation of the analytical method according to

regulatory guidelines is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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